2,4-Dinitro-N-(2,4,6-tribromophenyl)-6-(trifluoromethyl)aniline
2,4-Dinitro-N-(2,4,6-tribromophenyl)-6-(trifluoromethyl)aniline
Brand Name:
Vulcanchem
CAS No.:
57729-86-9
VCID:
VC0120668
InChI:
InChI=1S/C13H5Br3F3N3O4/c14-5-1-8(15)12(9(16)2-5)20-11-7(13(17,18)19)3-6(21(23)24)4-10(11)22(25)26/h1-4,20H
SMILES:
C1=C(C=C(C(=C1C(F)(F)F)NC2=C(C=C(C=C2Br)Br)Br)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C13H5Br3F3N3O4
Molecular Weight:
563.9 g/mol
2,4-Dinitro-N-(2,4,6-tribromophenyl)-6-(trifluoromethyl)aniline
CAS No.: 57729-86-9
Reference Standards
VCID: VC0120668
Molecular Formula: C13H5Br3F3N3O4
Molecular Weight: 563.9 g/mol
| CAS No. | 57729-86-9 |
|---|---|
| Product Name | 2,4-Dinitro-N-(2,4,6-tribromophenyl)-6-(trifluoromethyl)aniline |
| Molecular Formula | C13H5Br3F3N3O4 |
| Molecular Weight | 563.9 g/mol |
| IUPAC Name | 2,4-dinitro-N-(2,4,6-tribromophenyl)-6-(trifluoromethyl)aniline |
| Standard InChI | InChI=1S/C13H5Br3F3N3O4/c14-5-1-8(15)12(9(16)2-5)20-11-7(13(17,18)19)3-6(21(23)24)4-10(11)22(25)26/h1-4,20H |
| Standard InChIKey | INVHIPJJDSPNJY-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1C(F)(F)F)NC2=C(C=C(C=C2Br)Br)Br)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=C(C=C(C(=C1C(F)(F)F)NC2=C(C=C(C=C2Br)Br)Br)[N+](=O)[O-])[N+](=O)[O-] |
| Synonyms | 2,4-Dinitro-N-(2,4,6-tribromophenyl)-6-(trifluoromethyl)benzenamine; |
| PubChem Compound | 162838 |
| Last Modified | Nov 11 2021 |
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